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Compound of Interest

Compound Name: Qianhucoumarin C

Cat. No.: B037865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Qianhucoumarin C is a pyranocoumarin found in the roots of Peucedanum praeruptorum

Dunn, a plant used in traditional Chinese medicine.[1] As with many natural products, accurate

and precise quantification of Qianhucoumarin C is essential for quality control,

pharmacokinetic studies, and formulation development. This application note provides a

detailed High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD)

method for the quantification of Qianhucoumarin C. The method is based on established

analytical principles for the analysis of coumarins from Peucedanum species and is intended to

serve as a robust starting point for researchers.[2][3]

Chemical Information
Compound Molecular Formula Molecular Weight

Qianhucoumarin C C₁₆H₁₆O₆ 304.29 g/mol

Experimental Protocol
Sample Preparation
This protocol is designed for the extraction of Qianhucoumarin C from the dried roots of

Peucedanum praeruptorum.
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Materials:

Dried and powdered root of Peucedanum praeruptorum

Methanol (HPLC grade)

Water (HPLC grade)

0.45 µm syringe filters

Procedure:

Accurately weigh 1.0 g of the powdered plant material into a conical flask.

Add 50 mL of 70% methanol in water.

Sonicate the mixture for 30 minutes at room temperature.

Allow the mixture to stand for 24 hours at room temperature.

Filter the extract through Whatman No. 1 filter paper.

Take an aliquot of the filtrate and pass it through a 0.45 µm syringe filter prior to HPLC

injection.

HPLC-DAD Instrumentation and Conditions
Instrumentation:

A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and

diode array detector.

Chromatographic Conditions:
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Parameter Condition

Column
C18 reversed-phase column (e.g., 4.6 x 250

mm, 5 µm)

Mobile Phase A: AcetonitrileB: Water with 0.1% Formic Acid

Gradient Elution

0-10 min: 20-40% A10-12 min: 40-45% A12-17

min: 45-80% A17-30 min: 80% A (isocratic)30-

32 min: 80-20% A32-35 min: 20% A (isocratic)

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10 µL

Detection Wavelength

UV absorbance maxima for pyranocoumarins

are typically in the range of 280-335 nm.[4] It is

recommended to monitor at a wavelength

around 320 nm for Qianhucoumarin C, and to

use the DAD to identify the optimal wavelength

from the peak's UV spectrum.

Method Validation
The following parameters should be assessed to validate the analytical method according to

ICH guidelines. The table below provides target acceptance criteria.
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Validation Parameter Acceptance Criteria

Linearity (r²) ≥ 0.999

Limit of Detection (LOD) Signal-to-Noise ratio of 3:1

Limit of Quantification (LOQ) Signal-to-Noise ratio of 10:1

Precision (%RSD) Intra-day and Inter-day RSD ≤ 2%

Accuracy (% Recovery) 80-120%

Specificity

The peak for Qianhucoumarin C should be pure

and free from co-eluting peaks, confirmed by

DAD peak purity analysis.

Quantitative Data Summary
The following table presents representative quantitative data for a validated HPLC-DAD

method for coumarin analysis. Researchers should generate their own data for

Qianhucoumarin C using the protocol described above.

Analyte
Linearity
Range (µg/mL)

r² LOD (µg/mL) LOQ (µg/mL)

Qianhucoumarin

C
To be determined ≥ 0.999 To be determined To be determined

Experimental Workflow
Caption: Experimental workflow for the quantification of Qianhucoumarin C.

Signaling Pathway Diagram (Logical Relationship)
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Input Process Output

Peucedanum praeruptorum Root Extraction HPLC-DAD Analysis Data Analysis Qianhucoumarin C 
Concentration
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Caption: Logical relationship from raw material to quantitative result.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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